Journal Name:Journal of Fluorescence
Journal ISSN:1053-0509
IF:2.525
Journal Website:http://www.springer.com/biomed/journal/10895
Year of Origin:1991
Publisher:Springer New York
Number of Articles Per Year:141
Publishing Cycle:Quarterly
OA or Not:Not
Effect of reverse osmosis pre-processing of acid whey and electrodialysis current density on process performance
Journal of Fluorescence ( IF 2.525 ) Pub Date: 2023-05-08 , DOI: 10.1016/j.fbp.2023.05.002
Acid whey (AW) is the main side-stream from acidified dairy products, known for its high contents of lactic acid and minerals. The present work investigates the effect of reverse osmosis (RO) pre-processing of AW (ROAW) and the current density during electrodialysis (ED) on the ED process performance. Firstly, the limiting current density of the ED system when treating AW and ROAW was determined. Then, the AW and ROAW have been demineralized and deacidified at under-limiting or over-limiting current density batch operating conditions. RO pre-processing of AW and current density strongly affect the demineralization rate and solutes mass transport across the membranes. Lactate transport can be rationalized by the weak acid dissociation mechanism, while water splitting played a minor role in the ED process performance. Among cations, calcium and magnesium were most affected by RO pre-processing, due to their high affinity to the cation exchange membranes. Lactose and galactose were found in small amounts in the concentrate solution, while no glucose was detected for most conditions even though the glucose content decreased in the diluates. The energy consumption was up to 2 fold higher for ROAW compared to AW
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Enzymatic approach for the extraction of bioactive fractions from red, green and brown seaweeds
Journal of Fluorescence ( IF 2.525 ) Pub Date: 2023-01-03 , DOI: 10.1016/j.fbp.2022.12.005
Although several enzymatic approaches have been applied with this intent, the sequential use of enzymes covering both cellulolytic and proteolytic activity has never been performed in seaweeds. Sequential use of these enzymes improved the overall extraction yield by up to 160%, 30% and 80% in the different seaweeds when compared to the control condition (water extraction), use of a carbohydrases’ cocktail alone and use of proteases alone, respectively. Regarding the proximate composition of extracts, it proved to be an efficient approach for the solubilization of carbohydrates (up to 28% in G. vermiculophylla, 66% in P. dioica, 77% in U. rigida and 35% in F. vesiculosus) and protein (up to 55% in G. vermiculophylla, 47% in P. dioica, 52% in U. rigida and 42% in F. vesiculosus). For all biomasses, the combination of enzymes induced a significant increase in antioxidant activity, not only by the increase of phenolic compounds but also by the hydrolysis of protein to peptides. Moreover, extracts from red seaweeds displayed prebiotic activity which can be ascribed to their increased content in oligosaccharides and protein/peptides. Overall, the sequential use of enzymes with different activities demonstrated to be an efficient approach for extracting functional fractions to be used as functional ingredients to improve the nutritional value (e.g. in proteins) and/or to include antioxidant and prebiotic features in the food product.
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Experimental study and modeling of a packed bed bioreactor for urea removal in wines
Journal of Fluorescence ( IF 2.525 ) Pub Date: 2023-06-17 , DOI: 10.1016/j.fbp.2023.06.004
The study involved the development and modeling of a fixed-bed bioreactor for the removal of urea from wines. The reactor, based on the immobilization of acid urease enzyme, was studied under both stationary and non-stationary conditions. The developed model, including internal and external catalyst particle mass transfer, Michaelis-Menten kinetics, convection and dispersion in the liquid along the reactor axis, was able to produce urea concentration profiles in both the solid and liquid phases under various volumetric flow rates and inlet urea concentrations. The experimental results were in good agreement with the model predictions, the mean relative error between simulated and experimental outlet ammonia concentration ranging from 4.1 % to 16.4 %. Model simulations confirmed that in wines the reaction kinetics is of the pseudo-first order and that internal and external catalyst particle diffusion limitations are negligeable. Simulations of the decrease of urea concentration as a function of space velocity for the reactor under study operating in the continuous mode and for three different wines were obtained confirming that urea removal by immobilized urease in wines is more difficult than in sake. The results obtained form the basis for the designing and scaling up of bioreactors for the treatment of wines.
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Upcycling of carrot discards into prebiotics (fructooligosaccharides) as high value food ingredients
Journal of Fluorescence ( IF 2.525 ) Pub Date: 2023-02-07 , DOI: 10.1016/j.fbp.2023.01.011
A great amount of carrots is discarded daily in the word because they do not meet the quality standards imposed by consumer market. The aim of this work was to evaluate the feasibility of using carrot discards as substrate of solid-state fermentation to produce β-fructofuranosidase by Aspergillus niger and its subsequent use to catalyze the synthesis of fructooligosaccharides (prebiotics) using carrot juice. Results indicated that carrot bagasse has adequate nutrients for the growth of A. niger, but supplementation with a source of nitrogen is required to obtain a high production of β-fructofuranosidase (90.82 U/mL). Maximum specific activity (251 U/mg) was obtained after 3 days of fermentation at 30 ºC, using an inoculum of 106 conidia/ mL. β-fructofuranosidase was successfully used to synthesize fructooligosaccharides using carrot juice as substrate, raising the possibility for future development of a natural functional beverage.Tweetable abstractA great amount of carrots is discarded daily. This paper evaluates the use of carrot bagasse to produce β-fructofuranosidase and its subsequent application in carrot juice to produce a natural beverage with prebiotics.
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Developing and modelling of sustainable protein extraction using ammonium hydroxide – A recoverable and reusable solvent
Journal of Fluorescence ( IF 2.525 ) Pub Date: 2023-04-26 , DOI: 10.1016/j.fbp.2023.04.005
Plant protein demand is growing as more people adopt a healthier and sustainable lifestyle. Since plant proteins are cell wall protected, extraction process that breaks cell-wall barrier is needed to obtain protein. However, the conventional extraction methods use non-reusable and non-recoverable solvents. Therefore, the goal of this research is to develop and model sustainable protein extraction using NH4OH—a recoverable and reusable solvent. Soybean protein was extracted at a temperature of 55 °C, varying particle sizes (>1, 0.425 – 1, 0.25–0.425, and<0.25 mm), times (0, 3, 6, 12, and 48 h), NH4OH concentrations (1%, 2.5%, 5%, 10% and 15%) and solid loading (1:10) using a full factorial experimental design. The empirical kinetic models for soybean protein extraction were analyzed with parabolic diffusion model, So & MacDonald’s model, hyperbolic, and first order model. The highest protein yield of 59% was obtained at 0.425 – 1 mm particle size, 12 h, and 1% NH4OH. Amine concentrations of extracted proteins were poorly correlated with protein yield evincing that extraction conditions to obtain the high yield did not cause protein hydrolysis. Three out of the four models gave a good fit. The best fit was So & MacDonald’s model, with a minimum root mean square error (RMSE) of 0.14 and maximum coefficient of linear correlation (R) of 0.89. In conclusion, NH4OH is a viable and sustainable solvent to extract plant protein and can be utilized for industrial plant protein production.
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Optimisation of multi-component inorganic salt composition as draw solute for preparation of concentrated tea extract using forward osmosis process
Journal of Fluorescence ( IF 2.525 ) Pub Date: 2023-01-23 , DOI: 10.1016/j.fbp.2023.01.007
This work aims to identify an appropriate food-grade multi-component draw solute composition with enhanced permeate flux and reduced reverse solute flux. This study also highlights the role of the membrane in an efficient FO process. The osmotic properties of selected mixed-salt solutions of magnesium chloride, sodium chloride, sodium sulphate, and potassium chloride were investigated. Based on osmotic pressure, three multi-solute draw solute (DS) compositions were selected for preparation of concentrated tea extract using forward osmosis process. The role of membrane in the efficient membrane process was evaluated by comparing two commercially available hollow fibre forward osmosis membrane. Compared to salts with monovalent ions (such as NaCl and KCl), the SSF of the divalent ions salts (such as MgCl2 and Na2SO4) is reduced by 57.42% due to their larger hydrated radius. The optimised multi-component draw solute performance was compared with single-salt draw solute by maintaining almost the same osmotic pressure. The results of the lab-scale experimental studies revealed that compared to single salt DS (Jw = 17.66 L m−2 h−1 and specific salt flux, SSF = 1.53 g L−1), the identified multi-component DS provides an enhanced permeate flux (16.91 L m−2 h−1) with significantly reduced SSF (0.86 g L−1).
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Effects of ethanol washing on off-flavours removal and protein functionalities of pea protein concentrate
Journal of Fluorescence ( IF 2.525 ) Pub Date: 2023-07-24 , DOI: 10.1016/j.fbp.2023.07.004
The potential of ethanol washing at concentrations ranging from 15% (v/v) to 75% (v/v) in removing off-flavours in pea protein concentrate (PPC) and its effects on protein functionalities were investigated. Increasing concentrations of ethanol enhanced the removal of 1-hexanol. Higher ethanol concentrations, i.e., 50% (v/v) and 75% (v/v) effectively removed other volatile compounds contributing to off-flavours such as 1-octanol, 3-hexen-1-ol, 1-nonanol and trans-2-hexenal. Differential scanning calorimetry and protein solubility studies showed that higher ethanol concentration induced more protein denaturation as evidenced by the lower enthalpy change and protein solubility of the treated samples, where insoluble protein aggregates formed were hypothesized to be linked by hydrogen bonding. Ethanol treatment of PPC also increased its water holding capacity and reduced oil holding capacity. Ethanol concentration deployed significantly influenced gelling behaviour, where at lower concentrations of ethanol used for washing, i.e., 15 and 25% (v/v), the PPC gel strength increased compared to untreated samples. However, washing PPC at higher ethanol concentrations, i.e., 50 and 75% (v/v), reduced the PPC gel strength, where the higher extent of insoluble aggregates induced by higher ethanol concentration could weaken the gel network. In conclusion, PPC treated with high ethanol concentrations reduced majority of volatile compounds contributing to off-flavour, but significant protein structural changes which could influence product development performance were also observed.
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Rapid and non-destructive detection of hard to cook chickpeas using NIR hyperspectral imaging and machine learning
Journal of Fluorescence ( IF 2.525 ) Pub Date: 2023-07-25 , DOI: 10.1016/j.fbp.2023.07.006
Identification of Hard to Cook (HTC) chickpeas in a rapid, non-destructive manner is crucial for the pulse processing industry. This study investigated the potential of near infrared (NIR) hyperspectral imaging (HSI) system to classify chickpeas into HTC and Easy to Cook (ETC) (control) categories. Two types of HTC chickpeas were created using eight different varieties of chickpeas: the first type was created by storing under suboptimal conditions, while the second type was created with chemical treatment. A total of eight hundred sixty-four chickpea seeds ({control- 36; physically hardened-36 seeds; chemically hardened-36 seeds} × 8 varieties) were used in this study. The chickpeas were imaged using a NIR-HSI system in the spectral range of 900 to 2500 nm. The cooking time of individual chickpea seed was measured using an automated Mattson cooker and the spectral data was correlated with the measured reference cooking time of chickpeas to develop the calibration model. Partial Least Square Discriminant Analysis (PLSDA), Support Vector Classifier (SVC) and Convolutional Neural Network-Attention (CNN-ATT) models was used for model development based on full spectrum and significant wavelengths. The optimal models were obtained using the SVC and CNN-ATT which demonstrated 100% accuracy in classifying the chickpeas into HTC and ETC. Besides, the cooking time of control (ETC) and HTC chickpeas were predicted using One Dimensional Convolutional Neural Network (1D-CNN) with Correlation Coefficient of Prediction (R2p) and Root Mean Square Error of Prediction (RMSEP) values of 0.880 and 0.662 respectively indicating the potential of this approach in developing robust model for cooking time prediction in other pulses.
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Enzymatic production of sustainable jojoba fatty alcohols: A Biorefinery approach
Journal of Fluorescence ( IF 2.525 ) Pub Date: 2023-03-17 , DOI: 10.1016/j.fbp.2023.03.006
To evaluate jojoba oil (JO) in high-added-value products, a new biorefinery strategy was used, consisting of enzymatic transesterification employing a branched 2-ethylhexanol (EH) chain alcohol. The suggested biorefinery approach utilizes an integrated process to produce jojobyl alcohols (JAs) mixture (11-eicosenol, 13-docosenol, and 15-tetracosenol) as the principal product for pharmaceutical applications. Since it meets the European Biodiesel Standard EN 14214 in all tested aspect with the exemption of the viscosity, the remaining fraction of fatty acid ethyl-hexyl esters (FAEHEs) could be a potential alternative to traditional fuels. Factorial design (FD) and response surface methodology (RSM) were used to investigate and improve the effects of variables such as temperature and catalyst concentration on the production of both fractions. The derived models can be used to estimate the best operating parameters for an up-scaled industrial process with the least number of tests possible, resulting in cost savings. However, from a technical perspective, the best feasible yield for the more valuable JAs fraction should be achieved, using a catalyst concentration of 5.7%, a temperature of 63 °C, and a 6:1 alcohol/oil molar ratio. Conversion rates of 63.5% and 36% for JAs and FAEHEs, respectively, could be produced under these conditions. The crystallization method was used to separate JAs from FAEHEs. The tetrazolium dye reduction (MTT) test was used to assess in vitro cell viability in HEK293T cells. The findings revealed that a 1 μmolL−1 oily liquid mixture of jojobyl alcohols components (cis-11-eicosenol, cis-13-docosenol, and cis-15-tetracosenol) had no influence on cell cycle progression, has no harmful impacts in the examined cells, and could be employed as a therapeutic compound. The product preparation is a green engineering process that is clean, solvent-free, and uses a highly selective catalyst to reduce water and energy utilization, as well as the integrated process's downstream processing.
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Efficient production of ferulic acid and p-coumaric acid from reed straws via combined enzymatic hydrolysis and hydrothermal pretreatment
Journal of Fluorescence ( IF 2.525 ) Pub Date: 2023-05-13 , DOI: 10.1016/j.fbp.2023.05.004
The present study aimed to evaluate an available process for production of ferulic acid (FA) and p-coumaric acid (pCA) that could be potentially used as functional agents in food processing. The hydrothermal pretreatment combined with enzymatic hydrolysis (HP-CEH) was explored for efficient production of phenolic acids from reed straws. The results indicated that HP-CEH significantly increased production of phenolic acids. The recovery yield of ferulic acid and p-coumaric acid was respectively found to be 0.69 and 0.81 mg/g dry reed straw when performed by HP-CEH for 16 h. The degradation of hemicellulose, lignocellulose and lignin, and disruption of cell walls or cellulose fibers contributed to phenolic acids production from reed straws. Moreover, the scavenging activity of hydroxyl radical and DPPH radical of the phenolic acids extracted by HP-CEH was respectively obtained to be 77.32% and 86.77%.
Detail
SCI Journal Division of the Chinese Academy of Sciences
Major Disciplines Sub Discipline TOP Summarize
化学4区 BIOCHEMICAL RESEARCH METHODS 生化研究方法4区 Not Not
Supplementary Information
Self Citation Rate H-index SCI Inclusion Status PubMed Central (PML)
5.60 60 Science Citation Index Science Citation Index Expanded Not
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